Cas no 863002-05-5 (3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole)

• Product Name: 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole
• CAS No: 863002-05-5
• MF: C₂₀H₁₈N₄S
• MW: 346.448722362518
• CID: 5946738
• PubChem ID: 135768480
• Update Time: 2025-07-09

3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole
• 3-[4-methyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]-1H-indole
• (E)-3-(5-(cinnamylthio)-4-methyl-4H-1,2,4-triazol-3-yl)-1H-indole
• AKOS024592167
• 863002-05-5
• F0653-0008
• 3-(4-methyl-5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole

• Inchi： 1S/C20H18N4S/c1-24-19(17-14-21-18-12-6-5-11-16(17)18)22-23-20(24)25-13-7-10-15-8-3-2-4-9-15/h2-12,14,21H,13H2,1H3/b10-7+
• InChI Key： MDLPUKWFRIYZKO-JXMROGBWSA-N
• SMILES： S(C/C=C/C1C=CC=CC=1)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C

Computed Properties

• Exact Mass: 346.12521776g/mol
• Monoisotopic Mass: 346.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole

Recent Advances in the Study of 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole (CAS: 863002-05-5)

The compound 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole (CAS: 863002-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, which features a unique combination of a 1,2,4-triazole moiety and an indole scaffold, has been the subject of several studies aimed at exploring its potential as a therapeutic agent. The presence of the (2E)-3-phenylprop-2-en-1-ylsulfanyl group further enhances its bioactivity, making it a compelling candidate for drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole exhibits potent inhibitory effects against a range of kinase enzymes, particularly those involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promise as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole effectively induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The study highlighted the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways, providing a mechanistic basis for its anticancer effects.

The synthesis and optimization of 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole have also been areas of active research. A recent publication in Organic & Biomolecular Chemistry (2023) described a novel synthetic route that improves the yield and purity of the compound, making it more accessible for further pharmacological evaluation. The study also explored structure-activity relationships (SAR) by modifying various functional groups, leading to the identification of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the development of 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical structure and promising biological activities make it a valuable lead molecule for future drug discovery efforts.

In conclusion, 3-(4-methyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-4H-1,2,4-triazol-3-yl)-1H-indole (CAS: 863002-05-5) represents a promising candidate for the treatment of inflammatory diseases and cancer. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in greater depth. The compound's multifaceted bioactivity and the recent advancements in its synthesis and mechanistic understanding underscore its significance in the field of chemical biology and medicinal chemistry.